Cas no 302780-10-5 (N-(1E)-3-(morpholin-4-yl)-1-5-(3-nitrophenyl)furan-2-yl-3-oxoprop-1-en-2-ylbenzamide)

• Product Name: N-(1E)-3-(morpholin-4-yl)-1-5-(3-nitrophenyl)furan-2-yl-3-oxoprop-1-en-2-ylbenzamide
• CAS No: 302780-10-5
• MF: C₂₄H₂₁N₃O₆
• MW: 447.440046072006
• CID: 6479359
• Update Time: 2025-07-14

N-(1E)-3-(morpholin-4-yl)-1-5-(3-nitrophenyl)furan-2-yl-3-oxoprop-1-en-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1E)-3-(morpholin-4-yl)-1-5-(3-nitrophenyl)furan-2-yl-3-oxoprop-1-en-2-ylbenzamide
• N-[(E)-3-morpholin-4-yl-1-[5-(3-nitrophenyl)furan-2-yl]-3-oxoprop-1-en-2-yl]benzamide
• Benzamide, N-[1-(4-morpholinylcarbonyl)-2-[5-(3-nitrophenyl)-2-furanyl]ethenyl]-

• Inchi： 1S/C24H21N3O6/c28-23(17-5-2-1-3-6-17)25-21(24(29)26-11-13-32-14-12-26)16-20-9-10-22(33-20)18-7-4-8-19(15-18)27(30)31/h1-10,15-16H,11-14H2,(H,25,28)
• InChI Key： PISMNRKRNVADFO-UHFFFAOYSA-N
• SMILES： C(NC(C(N1CCOCC1)=O)=CC1=CC=C(C2=CC=CC([N+]([O-])=O)=C2)O1)(=O)C1=CC=CC=C1

Experimental Properties

• Density: 1.343±0.06 g/cm3(Predicted)
• Boiling Point: 751.3±60.0 °C(Predicted)
• pka: 11.44±0.46(Predicted)

Additional information on N-(1E)-3-(morpholin-4-yl)-1-5-(3-nitrophenyl)furan-2-yl-3-oxoprop-1-en-2-ylbenzamide

Introduction to N-(1E)-3-(morpholin-4-yl)-1-5-(3-nitrophenyl)furan-2-yl-3-oxoprop-1-en-2-ylbenzamide (CAS No. 302780-10-5)

N-(1E)-3-(morpholin-4-yl)-1-5-(3-nitrophenyl)furan-2-yl-3-oxoprop-1-en-2-ylbenzamide (CAS No. 302780-10-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in drug discovery and development. The presence of multiple functional groups, including morpholin and nitrophenyl moieties, contributes to its unique chemical properties and potential biological activities.

The molecular framework of N-(1E)-3-(morpholin-4-yl)-1-5-(3-nitrophenyl)furan-2-yl-3-oxoprop-1-en-2-ybenzamide incorporates a benzamide core, which is a well-documented pharmacophore in the design of bioactive molecules. Benzamides are known for their ability to interact with various biological targets, making them valuable in the development of therapeutic agents. The incorporation of a furan ring and an α,β-Unsaturated carbonyl group further enhances the compound's structural complexity and may contribute to its pharmacological profile.

In recent years, there has been a growing interest in the development of novel compounds that exhibit potent biological activity with minimal side effects. The structural features of N-(1E)-3-(morpholin-4-yl)-1-5(3-nitrophenyl)furan-2-yl-3-oxoprop-1-en-2-ybenzamide make it an attractive candidate for further investigation. Specifically, the nitrophenyl group is known to modulate electron density within the molecule, which can influence its interactions with biological targets. This feature has been exploited in various drug discovery programs to enhance binding affinity and selectivity.

The synthesis of N-(1E)-3-(morpholin-4-y)-1-5(3-nitrophenyl)furan-2^y

l

The synthesis of N-(1E)-3-(morpholin-4y